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Compound of Interest

Compound Name: Divin

Cat. No.: B15563843

Get Quote

These application notes provide detailed protocols for the experimental administration of

salvinorin A in rodent models. The information is intended for researchers, scientists, and drug

development professionals investigating the pharmacological properties of this potent kappa-

opioid receptor (KOR) agonist.

Quantitative Data Summary
The following tables summarize key quantitative data from rodent studies involving salvinorin A

administration.

Table 1: Pharmacokinetic Parameters of Salvinorin A in Rats
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Parameter Value
Species/Str
ain

Route of
Administrat
ion

Dosage Source

Half-life (t½)
75.4 min

(plasma)

Sprague

Dawley

Intraperitonea

l (i.p.)
10 mg/kg [1][2]

36.1 min

(brain)

Sprague

Dawley

Intraperitonea

l (i.p.)
10 mg/kg [1][2]

Max

Concentratio

n (Cmax)

345 ng/mL

(plasma)

Sprague

Dawley

Intraperitonea

l (i.p.)
10 mg/kg [2]

23.9 ng/mL

(brain)

Sprague

Dawley

Intraperitonea

l (i.p.)
10 mg/kg [2]

Time to Max

Conc. (Tmax)

15 min

(plasma)

Sprague

Dawley

Intraperitonea

l (i.p.)
10 mg/kg [2]

10 min (brain)
Sprague

Dawley

Intraperitonea

l (i.p.)
10 mg/kg [2]

Clearance

(Cl/F)
26 L/h/kg

Sprague

Dawley

Intraperitonea

l (i.p.)
10 mg/kg [1][3]

Volume of

Distribution

(Vd)

47.1 L/kg
Sprague

Dawley

Intraperitonea

l (i.p.)
10 mg/kg [1][3]

Brain to

Plasma Ratio
0.050 - 0.092

Sprague

Dawley

Intraperitonea

l (i.p.)
10 mg/kg [1][2][3]

Table 2: Effective Doses of Salvinorin A in Rodent Behavioral and Neurochemical Studies
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Effect Dosage Range Species/Strain
Route of
Administration

Source

Self-

Administration

0.5 - 1.0

µg/kg/infusion

Lister Hooded &

Sprague-Dawley

Rats

Intravenous (i.v.) [4]

Increased

Dopamine in

NAcc

≥ 5 µg/kg
Sprague-Dawley

Rats
Systemic [4]

≥ 40 µg/kg
Lister Hooded

Rats
Systemic [4]

Decreased

Dopamine in

Striatum

1.0 - 3.2 mg/kg Rats
Intraperitoneal

(i.p.)
[5]

Impaired

Attention

(5CSRTT)

0.125 - 4.0

mg/kg
Rats Not specified [6]

Anxiolytic &

Antidepressant-

like Effects

0.001 - 1000

µg/kg

Sprague-Dawley

Rats & Swiss

Mice

Subcutaneous

(s.c.)
[7]

Impaired Spatial

Memory
80 - 640 µg/kg Wistar Rats

Intraperitoneal

(i.p.)
[8]

Antinociceptive

Effects
1 - 2 mg/kg Mice

Intraperitoneal

(i.p.)
[9]

Experimental Protocols
Drug Preparation Protocol
Salvinorin A is a highly lipophilic compound with limited solubility in aqueous solutions.[2]

Objective: To prepare a stable solution of salvinorin A for parenteral administration in rodents.

Materials:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/24923984/
https://pubmed.ncbi.nlm.nih.gov/24923984/
https://pubmed.ncbi.nlm.nih.gov/24923984/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3700373/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2869248/
https://pubmed.ncbi.nlm.nih.gov/19422370/
https://www.researchgate.net/figure/Effects-of-increasing-doses-of-salvinorin-A-subcutaneously-sc-on-locomotor-response-in_fig1_51682821
https://pmc.ncbi.nlm.nih.gov/articles/PMC5466480/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7913753/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15563843?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Salvinorin A (purity >98%)

Dimethyl sulfoxide (DMSO)

Ethanol

Cremophor EL

Propylene glycol

Phosphate-buffered saline (PBS) or sterile saline

Sterile microcentrifuge tubes

Vortex mixer

Sonicator

Procedure:

Weigh the desired amount of salvinorin A in a sterile microcentrifuge tube.

Prepare a vehicle solution. Common vehicles include:

75% DMSO and 25% sterile water.[5]

70% Cremophor EL and 30% ethanol.[3]

80% propylene glycol and 20% DMSO, diluted with an equal volume of PBS.[9]

Add the vehicle to the salvinorin A powder.

Vortex the mixture thoroughly until the powder is fully dissolved.

If necessary, use a sonicator to aid dissolution.

The final solution should be clear and free of precipitates. Prepare fresh on the day of the

experiment.
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Administration Protocol: Intraperitoneal (i.p.) Injection
Objective: To administer salvinorin A into the peritoneal cavity of a rodent.

Materials:

Prepared salvinorin A solution

Appropriate size sterile syringe (e.g., 1 mL) and needle (e.g., 25-27 gauge)

Rodent restraint device (optional)

70% ethanol for disinfection

Procedure:

Gently restrain the rodent, exposing the abdomen.

Locate the injection site in the lower right or left quadrant of the abdomen, avoiding the

midline to prevent damage to the bladder or cecum.

Wipe the injection site with 70% ethanol.

Insert the needle at a 45-degree angle into the peritoneal cavity.

Aspirate slightly to ensure no blood or urine is drawn, confirming correct placement.

Inject the salvinorin A solution slowly and steadily.

Withdraw the needle and return the animal to its cage.

Monitor the animal for any adverse reactions.

Pharmacokinetic Study Protocol
Objective: To determine the pharmacokinetic profile of salvinorin A in rodents.

Materials:
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Male Sprague Dawley rats

Prepared salvinorin A solution (e.g., 10 mg/kg in 70% Cremophor EL: 30% ethanol)[3]

CO₂ chamber for euthanasia

Instruments for blood and brain tissue collection

Centrifuge and tubes for plasma separation

Validated LC/MS/MS method for quantification[1][3]

Procedure:

Administer a single i.p. dose of salvinorin A (10 mg/kg) to cohorts of rats (n=3 per time

point).[3]

At designated time points (e.g., 5, 10, 15, 30, 60, 90, 120, and 240 minutes) post-dosing,

euthanize a cohort of animals via CO₂ asphyxiation.[3]

Immediately collect trunk blood into heparinized tubes and extract the brain.

Centrifuge the blood samples to separate plasma.

Homogenize the brain tissue.

Store all samples at -80°C until analysis.

Quantify salvinorin A concentrations in plasma and brain homogenates using a validated

LC/MS/MS method.[3]

Calculate pharmacokinetic parameters (t½, Cmax, Tmax, Cl/F, Vd) using appropriate

software.

Visualizations
Signaling Pathway of Salvinorin A
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Caption: Salvinorin A binds to and activates the kappa-opioid receptor (KOR).

Experimental Workflow for Rodent Behavioral Studies
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Phase 1: Acclimation & Habituation

Phase 2: Drug Preparation

Phase 3: Administration
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(e.g., Locomotor Activity, Self-Administration)

Phase 5: Sample Collection
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Caption: A typical experimental workflow for studying salvinorin A in rodents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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